Cas no 20472-20-2 (Phosphinous acid, phenyl-, methyl ester)

• Product Name: Phosphinous acid, phenyl-, methyl ester
• CAS No: 20472-20-2
• MF: C₇H₉OP
• MW: 140.119522809982
• CID: 1393819
• PubChem ID: 16688114
• Update Time: 2025-04-20

Phosphinous acid, phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinous acid, phenyl-, methyl ester
• methoxy(phenyl)phosphane
• DB-009509
• methoxy-phenylphosphine
• DTXSID60586911
• 2-METHOXYPHOSPHINOBENZENE
• SCHEMBL981071
• 20472-20-2
• Methyl phenylphosphinite

• Inchi： 1S/C7H9OP/c1-8-9-7-5-3-2-4-6-7/h2-6,9H,1H3
• InChI Key： ILZUMOMDNFYVSY-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 140.03917
• Monoisotopic Mass: 140.039101904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives